![molecular formula C11H21N3O B1485244 {3-[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]propyl}(methyl)amine CAS No. 2098008-90-1](/img/structure/B1485244.png)
{3-[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]propyl}(methyl)amine
Overview
Description
{3-[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]propyl}(methyl)amine, or 3-EPMPA, is an amine derivative of pyrazole with a variety of applications in scientific research. It is a versatile compound with a wide range of uses in biochemistry, physiology, and pharmacology.
Scientific Research Applications
3-EPMPA has a range of applications in scientific research, including biochemistry, physiology, and pharmacology. In biochemistry, it has been used as a tool to study the role of pyrazole derivatives in enzyme activity. In physiology, it has been used to study the effects of pyrazole derivatives on the nervous system. In pharmacology, it has been used to study the effects of pyrazole derivatives on drug metabolism.
Mechanism of Action
Target of Action
Pyrazole derivatives are known to exhibit a wide spectrum of biological properties . They have been found to interact with various enzymes and receptors in the body, contributing to their diverse pharmacological effects .
Mode of Action
It is known that pyrazole derivatives can interact with their targets in various ways, leading to changes in cellular processes . For instance, some pyrazole derivatives have been found to inhibit cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain .
Biochemical Pathways
Pyrazole derivatives have been found to impact a variety of biochemical pathways, depending on their specific targets . For example, some pyrazole derivatives have been found to inhibit the synthesis of prostaglandins, lipid compounds that play key roles in inflammation, by targeting COX-2 .
Result of Action
Based on the known activities of pyrazole derivatives, it can be inferred that this compound may have potential therapeutic effects .
Advantages and Limitations for Lab Experiments
The use of 3-EPMPA in laboratory experiments has several advantages. It is a relatively stable compound, which makes it easy to store and handle. It is also relatively inexpensive and can be easily synthesized from common reagents. However, its effects on enzymes involved in drug metabolism can make it difficult to use in certain experiments. Additionally, the effects of 3-EPMPA on neurotransmitter levels may make it difficult to use in experiments involving the nervous system.
Future Directions
There are several potential future directions for research involving 3-EPMPA. These include further studies on its mechanism of action, its effects on different types of enzymes, and its effects on different types of neurotransmitters. Additionally, further studies could be conducted to determine its potential therapeutic applications. Finally, further studies could be conducted to explore its potential as a tool for studying the effects of pyrazole derivatives on various biological processes.
properties
IUPAC Name |
3-[1-(2-ethoxyethyl)pyrazol-4-yl]-N-methylpropan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N3O/c1-3-15-8-7-14-10-11(9-13-14)5-4-6-12-2/h9-10,12H,3-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALRYFPYZZKAKDE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1C=C(C=N1)CCCNC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
{3-[1-(2-ethoxyethyl)-1H-pyrazol-4-yl]propyl}(methyl)amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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